(S)-2-(((9H-fluoren-9-yl)methoxy)carbonylamino)-3-(benzylamino)propanoic acid

• IUPAC Name: (2S)-3-(benzylamino)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
• InChI: InChI=1S/C25H24N2O4/c28-24(29)23(15-26-14-17-8-2-1-3-9-17)27-25(30)31-16-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h1-13,22-23,26H,14-16H2,(H,27,30)(H,28,29)/t23-/m0/s1
• InChI Key: DMZRWKKOUPUBQM-QHCPKHFHSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNCC(C(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24
• Isomeric SMILES: C1=CC=C(C=C1)CNC[C@@H](C(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24
• Molecular Formula: C25H24N2O4
• Molecular Weight: 416.5 g/mol

Description

The compound appears to be a derivative of propanoic acid, with additional functional groups attached. The (S)-2- indicates that the compound is a chiral molecule, and the configuration at the second carbon atom is S (from the Latin sinister, meaning left). The fluoren-9-yl group suggests the presence of a fluorene moiety, which is a polycyclic aromatic hydrocarbon. The methoxy group (OCH3) and carbonyl group (C=O) suggest the presence of an ester functional group. The benzylamino group indicates the presence of a benzyl group (C6H5CH2-) attached to an amino group (-NH2).

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the appropriate propanoic acid derivative. The fluoren-9-yl group could potentially be introduced via a Friedel-Crafts acylation, while the benzylamino group might be introduced through a nucleophilic substitution reaction. However, without specific literature or experimental data, this is purely speculative.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a chiral center. The fluorene and benzyl groups are both aromatic, which could lead to interesting interactions such as pi stacking. The presence of the ester group would introduce polarity to the molecule.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific conditions and reagents present. The ester group could potentially undergo hydrolysis in the presence of an acid or base to yield a carboxylic acid and an alcohol. The aromatic rings might also participate in electrophilic aromatic substitution reactions under the right conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. The presence of aromatic rings and a polar ester group suggests that it might have a relatively high boiling point and be soluble in both polar and non-polar solvents.

Safety And Hazards

Without specific data, it’s difficult to predict the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could involve synthesizing this compound and studying its properties in more detail. If it’s intended to be a drug molecule, studies could be conducted to determine its pharmacological activity and toxicity.

Please note that this analysis is based on the structure of the compound and general chemical principles, and may not be completely accurate. For detailed and specific information, experimental data and peer-reviewed research would be needed.